3-(6-Hydroxybenzo[d][1,3]dioxol-5-yl)indolin-2-one

• IUPAC Name: 3-(6-hydroxy-1,3-benzodioxol-5-yl)-1,3-dihydroindol-2-one
• InChI: InChI=1S/C15H11NO4/c17-11-6-13-12(19-7-20-13)5-9(11)14-8-3-1-2-4-10(8)16-15(14)18/h1-6,14,17H,7H2,(H,16,18)
• InChI Key: DYKNSPFBRMMODE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C3C4=CC=CC=C4NC3=O)O
• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol

Description

3-(6-Hydroxybenzo[d][1,3]dioxol-5-yl)indolin-2-one is a useful research compound. Its molecular formula is C15H11NO4 and its molecular weight is 269.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antitumor Activities: Some derivatives of this compound, such as 5-fluoro-3-hydroxy-3-{6-hydroxybenzo[d][1,3]dioxol-5-yl}-1-methylindolin-2-one, have shown significant antitumor activities. This was demonstrated through in vitro studies against various cancer cell lines, suggesting potential as anticancer agents (Zhu Min, 2014).

• Cytotoxicity Against Human Tumor Cell Lines: Another study synthesized novel analogs of this compound and evaluated their in vitro cytotoxicity against a panel of human tumor cell lines. Some analogs displayed significant cytotoxicity, indicating their potential as leads for anticancer drug development (Narsimha R Penthala et al., 2010).

• Palladium-Catalyzed Intramolecular C-H Functionalization: A novel synthesis method involving palladium-catalyzed oxidative intramolecular C-H functionalization reactions was developed for creating derivatives of this compound, indicating its versatility in organic synthesis (Peng Peng et al., 2009).

• Antibacterial and Antifungal Activities: Some derivatives have been evaluated for their antibacterial, antifungal, and anti-tubercular activities, showing significant potential in the development of new antimicrobial agents (T. N. Akhaja et al., 2012).

• Inhibitors Against Caspase-3: Certain isatin derivatives, closely related to 3-(6-Hydroxybenzo[d][1,3]dioxol-5-yl)indolin-2-one, have been found to be potent inhibitors against caspase-3, which is significant in the study of apoptosis and potential treatments for diseases involving cell death (Yang Jiang et al., 2011).

Synthesis routes and methods

Procedure details

A 1600 L reactor was charged with 3-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-1,3-dihydro-2H-indol-2-one (113.1 kg, 396 mol), evacuated and filled with nitrogen. Trifluoroacetic acid (679 kg) was added in two portions over 20 minutes and the internal temperature was lowered to 10° C. over 1 h. Triethylsilane (69.2 kg, 595 mol) was added over 2 h 05 min at 10-11° C. and the mixture was stirred for a further 0.5 h at 10-11° C. A 1000 L reactor was charged with heptane (524 kg) and tert-butyl methyl ether (63 kg). The contents of the 1000 L reactor were transferred to the 1600 L reactor over 13 minutes at an internal temperature of 10-11° C. The resultant yellow-orange suspension was allowed to warm to 23° C. over 1 h. The solid was collected by filtration, washed with heptane (464 kg) followed by tert-butyl methyl ether (57 kg) and dried at 50° C. under a reduced pressure of 58 to 7 mbar over a period of 25 h to afford 3-(6-hydroxy-1,3-benzodioxol-5-yl)-1,3-dihydro-2H-indol-2-one (82.8 kg, 75%) as an off-white solid: purity (HPLC-UV at 300 nm) 98.0% a/a; 1H NMR (300 MHz, DMSO-d6) δ 10.40 (s, 1H), 9.25 (s, 1H), 7.17-7.10 (m, 1H), 6.95-6.81 (m, 3H), 6.55 (s, 1H), 6.43 (s, 1H), 5.92-5.85 (m, 2H), 4.66 (s, 1H); 13C NMR (75 MHz, DMSO-d6) δ 177.9, 150.1, 146.6, 142.7, 139.6, 130.9, 127.4, 123.8, 121.2, 115.9, 109.5, 109.0, 100.7, 97.8, 55.0.